Cas no 2229462-63-7 (4-(1-amino-2-methylpropan-2-yl)-2-ethoxyphenol)

• Product Name: 4-(1-amino-2-methylpropan-2-yl)-2-ethoxyphenol
• CAS No: 2229462-63-7
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5899630
• PubChem ID: 165617960
• Update Time: 2025-05-25

4-(1-amino-2-methylpropan-2-yl)-2-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-2-methylpropan-2-yl)-2-ethoxyphenol
• EN300-1821561
• 2229462-63-7

• Inchi： 1S/C12H19NO2/c1-4-15-11-7-9(5-6-10(11)14)12(2,3)8-13/h5-7,14H,4,8,13H2,1-3H3
• InChI Key： LUCLSWNJOFGLNA-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)C(C)(C)CN)O

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(1-amino-2-methylpropan-2-yl)-2-ethoxyphenol

4-(1-amino-2-methylpropan-2-yl)-2-ethoxyphenol: A Comprehensive Overview

4-(1-amino-2-methylpropan-2-yl)-2-ethoxyphenol, also known by its CAS number 2229462-63-7, is a versatile organic compound with significant applications in various fields. This compound, characterized by its unique chemical structure, has garnered attention in recent years due to its potential in pharmaceuticals, agrochemicals, and materials science. The molecule combines an ethoxy group and an amino-substituted isopropyl group attached to a phenolic ring, making it a valuable intermediate in synthetic chemistry.

The synthesis of 4-(1-amino-2-methylpropan-2-yl)-2-ethoxyphenol involves a series of well-established organic reactions. Typically, the compound is derived from the corresponding phenol through etherification and subsequent substitution reactions. The presence of the ethoxy group enhances the compound's solubility in organic solvents, while the amino group provides nucleophilic sites for further functionalization. Recent studies have explored the use of green chemistry principles to optimize the synthesis process, reducing environmental impact while maintaining high yields.

In terms of applications, 4-(1-amino-2-methylpropan-2-yl)-2-ethoxyphenol has shown promise in drug discovery. Its phenolic moiety is known to exhibit antioxidant properties, which are crucial in combating oxidative stress-related diseases. Additionally, the amino group can be exploited for peptide coupling or as a precursor for nitrogen-containing heterocycles. Researchers have reported that derivatives of this compound demonstrate potential anti-inflammatory and anticancer activities, making it a valuable lead compound in medicinal chemistry.

The chemical structure of 4-(1-amino-2-methylpropan-2-yl)-2-ethoxyphenol plays a pivotal role in its reactivity and biological activity. The proximity of the ethoxy and amino groups on the aromatic ring creates steric and electronic effects that influence the molecule's interactions with biological targets. Computational studies have been conducted to map the compound's binding affinities with various enzymes, providing insights into its therapeutic potential.

Recent advancements in analytical techniques have enabled precise characterization of 4-(1-amino-2-methylpropan-2-yl)-2-ethoxyphenol. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These studies are essential for ensuring the reliability of experimental results in downstream applications.

In conclusion, 4-(1-amino-2-methylpropan-2-yl)-2-ethoxyphenol stands out as a multifaceted compound with immense potential across diverse industries. Its unique chemical properties and versatile functional groups make it an attractive candidate for further research and development. As scientific understanding advances, this compound is expected to contribute significantly to innovative solutions in medicine, agriculture, and beyond.